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CID 2881998 CID 2881998
Brand Name: Vulcanchem
CAS No.: 312622-05-2
VCID: VC0448409
InChI: InChI=1S/C29H28N2O3/c1-29(2)17-23-27(25(33)18-29)28(20-11-8-12-21(32)16-20)31(24-14-7-6-13-22(24)30-23)26(34)15-19-9-4-3-5-10-19/h3-14,16,28,30,32H,15,17-18H2,1-2H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC(=CC=C5)O)C(=O)C1)C
Molecular Formula: C29H28N2O3
Molecular Weight: 452.5g/mol

CID 2881998

CAS No.: 312622-05-2

Main Products

VCID: VC0448409

Molecular Formula: C29H28N2O3

Molecular Weight: 452.5g/mol

CID 2881998 - 312622-05-2

CAS No. 312622-05-2
Product Name CID 2881998
Molecular Formula C29H28N2O3
Molecular Weight 452.5g/mol
IUPAC Name 6-(3-hydroxyphenyl)-9,9-dimethyl-5-(2-phenylacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H28N2O3/c1-29(2)17-23-27(25(33)18-29)28(20-11-8-12-21(32)16-20)31(24-14-7-6-13-22(24)30-23)26(34)15-19-9-4-3-5-10-19/h3-14,16,28,30,32H,15,17-18H2,1-2H3
Standard InChIKey QGZZKBUJOAYAGB-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC(=CC=C5)O)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=CC=C4)C5=CC(=CC=C5)O)C(=O)C1)C
PubChem Compound 2881998
Last Modified Nov 11 2021
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